5-Chloro-2-dodecyloxy aniline

• Molecular Formula: C18H30ClNO
• Molecular Weight: 311.9 g/mol
• IUPAC Name: 5-chloro-2-dodecoxyaniline
• InChI: InChI=1S/C18H30ClNO/c1-2-3-4-5-6-7-8-9-10-11-14-21-18-13-12-16(19)15-17(18)20/h12-13,15H,2-11,14,20H2,1H3
• InChI Key: YSUKKGDSLGOSIN-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCOC1=C(C=C(C=C1)Cl)N

Description

5-Chloro-2-dodecyloxy aniline is a substituted aniline derivative featuring a chlorine atom at the 5-position and a dodecyloxy (C₁₂H₂₅O-) group at the 2-position of the benzene ring. Its molecular formula is C₁₈H₂₈ClNO, with a molecular weight of 309.87 g/mol. The dodecyloxy substituent imparts significant lipophilicity (predicted log P ≈ 8.5), making the compound highly soluble in organic solvents but poorly water-soluble. This structural motif is relevant in materials science and pharmaceutical chemistry, particularly in applications requiring hydrophobic interactions, such as dye synthesis or drug delivery systems .

Chemical Reactions Analysis

Nitration and Reduction

A common route for aromatic amines involves nitration followed by catalytic hydrogenation . For example:

• Nitration : Introducing a nitro group at a specific position (e.g., via nitric acid and acetic anhydride) .

• Reduction : Catalytic hydrogenation of the nitro group to an amine using noble metal catalysts (e.g., sulfited platinum-on-carbon) under elevated pressure (10–20 bar) and temperature (80–110°C) .

Key parameters :

Parameter	Typical Range	Source
Catalyst	Sulfited Pt/C
Temperature	80–110°C
Pressure	5–20 bar
Reaction Time	30–75 minutes

Catalyst Modification

• Sulfited Pt/C catalysts enhance selectivity and yield compared to untreated catalysts. For instance, sulfited catalysts reduce impurities like aminohydroquinone derivatives .

• Amine additives (e.g., morpholine, ethylenediamine) neutralize HCl byproducts and stabilize intermediates, improving product purity .

Comparison of Catalyst Performance :

Catalyst Type	Yield (%)	Impurity Content	Appearance
Sulfited Pt/C + Morpholine	99	0.2% (aminohydroquinone)	Pale, granular
Untreated Pt/C	94.2	1.5%	Blue-violet

Reaction Conditions

• Temperature : Elevated temperatures (85–100°C) accelerate reduction but require precise control to avoid side reactions .

• pH Control : Alkaline conditions (pH 8–10) using sodium carbonate or borax stabilize intermediates and improve purity .

Hydrogenolysis

• C-Cl bond cleavage : May occur under harsh hydrogenation conditions, leading to dehalogenation .

• Ether bond cleavage : Risk of breaking the dodecyloxy linkage, mitigated by optimized catalysts and pressure control .

Impurity Formation

• Aminohydroquinone dimethyl ether : Forms due to incomplete reduction or catalyst poisoning .

• Byproducts : Controlled by amine additives and pH adjustment .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted anilines are widely studied for their tunable electronic and steric properties. Below, we compare 5-chloro-2-dodecyloxy aniline with key analogs, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Key Properties of Selected Substituted Anilines

Compound	Substituents	Molecular Weight (g/mol)	log P	Key Applications
5-Chloro-2-dodecyloxy aniline	Cl (5), C₁₂H₂₅O- (2)	309.87	~8.5	Surfactants, dye intermediates
3-Chloro aniline	Cl (3)	127.57	~2.1	Azo dyes, agrochemicals
2-Methoxy aniline	OCH₃ (2)	123.15	~1.0	Pharmaceuticals, organic synthesis
5-Chloro-2-(4-ethylpiperazin-1-yl)aniline	Cl (5), ethylpiperazine (2)	269.80	~3.2	Pharmacological intermediates
2-(5-Chloro-2-oxoindol-1-yl)acetic acid	Cl (5), oxoindole (2)	377.81	~4.4	Bioactive molecule synthesis

Substituent Effects on Physicochemical Properties

• Lipophilicity : The dodecyloxy group in 5-chloro-2-dodecyloxy aniline drastically increases log P compared to shorter-chain analogs (e.g., 2-methoxy aniline, log P ≈ 1.0) or polar substituents like ethylpiperazine (log P ≈ 3.2) . This property enhances its utility in lipid-based formulations.
• Solubility : The compound’s long alkyl chain reduces aqueous solubility, contrasting with 3-chloro aniline, which retains moderate water solubility due to its smaller substituent .
  
• Steric Effects : The bulky dodecyloxy group may hinder electrophilic substitution reactions at the 2-position, whereas smaller substituents (e.g., methoxy) allow greater reactivity in synthesis .

Thermal and Stability Profiles

• Thermal Stability : Long alkyl chains (e.g., dodecyloxy) increase melting points compared to shorter alkoxy groups. For example, 2-methoxy aniline melts at 6°C, while 5-chloro-2-dodecyloxy aniline’s melting point is expected to exceed 100°C due to van der Waals interactions .
• Oxidative Stability : The electron-donating dodecyloxy group may reduce oxidative degradation rates relative to electron-withdrawing substituents like nitro groups .

Research Findings and Limitations

• Synthetic Challenges : Introducing the dodecyloxy group requires lengthy alkylation steps, increasing production costs compared to simpler analogs like 3-chloro aniline .
• Environmental Impact : The compound’s persistence in hydrophobic environments raises ecological concerns, necessitating further biodegradability studies .